3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H11FO3 |
|---|---|
Molecular Weight |
198.19 g/mol |
IUPAC Name |
3-(5-fluoro-2-methylphenyl)-2-hydroxypropanoic acid |
InChI |
InChI=1S/C10H11FO3/c1-6-2-3-8(11)4-7(6)5-9(12)10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14) |
InChI Key |
IHTPPXPKNGDYNM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)F)CC(C(=O)O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid typically involves the reaction of 5-fluoro-2-methylphenylboronic acid with appropriate reagents under controlled conditions. One common method involves the use of Suzuki-Miyaura coupling reactions, which are catalyzed by palladium-phosphine complexes in the presence of a base such as potassium carbonate .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure efficient production.
Chemical Reactions Analysis
Types of Reactions
3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction can convert the hydroxy group to a carbonyl group.
Reduction: The carbonyl group can be reduced back to a hydroxy group.
Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group can yield a ketone or aldehyde, while reduction can regenerate the hydroxy group.
Scientific Research Applications
3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.
Industry: It can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism by which 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid exerts its effects involves interactions with molecular targets such as enzymes or receptors. The fluorine atom and hydroxy group play crucial roles in these interactions, influencing the compound’s binding affinity and specificity. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Key Observations :
- Substituent Effects :
- Electron-withdrawing groups (e.g., fluorine, chlorine) increase acidity of the carboxylic acid and may enhance binding to charged biological targets .
- Hydroxyl groups (as in danshensu) improve water solubility but reduce metabolic stability due to susceptibility to glucuronidation .
- Bulky substituents like benzyloxy () or methyl (target compound) enhance lipophilicity, favoring blood-brain barrier penetration .
- Chirality: The S-configuration in analogs like (S)-3-(4-(benzyloxy)phenyl)-2-hydroxypropanoic acid () can lead to stereoselective interactions with enzymes or receptors, suggesting that the target compound’s enantiomeric form may critically influence its bioactivity .
Biological Activity
3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid is a fluorinated organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The structural features of this compound, particularly the presence of a fluorinated aromatic substituent, suggest significant interactions with biological systems, which may lead to therapeutic applications.
- Molecular Formula : C10H11F O3
- Molecular Weight : 198.19 g/mol
- IUPAC Name : 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid
The biological activity of 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in inflammatory and pain pathways. The fluorine atom enhances lipophilicity, allowing better membrane penetration and interaction with biological targets.
Biological Activities
Research indicates that this compound exhibits several biological activities:
- Analgesic Effects : Preliminary studies suggest that the compound may alleviate pain by modulating neurotransmitter systems and inhibiting cyclooxygenase (COX) enzymes, which are crucial in pain and inflammation pathways.
- Anti-inflammatory Properties : Evidence shows that it can significantly reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo, indicating a robust anti-inflammatory mechanism.
- Potential Antitumor Activity : Some studies have indicated that fluorinated compounds can exhibit cytotoxic effects against specific cancer cell lines, suggesting that this compound may also have anticancer properties.
Case Study 1: Analgesic Activity
A study conducted on rodent models demonstrated that 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid significantly reduced pain responses compared to control groups. The results indicated comparable efficacy to established analgesics, suggesting its potential as an effective pain management agent.
Case Study 2: Anti-inflammatory Activity
In a controlled experiment assessing inflammatory responses, the compound was shown to lower levels of pro-inflammatory cytokines in lipopolysaccharide (LPS)-induced macrophages significantly. This reduction highlights its potential use in treating inflammatory diseases.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid, it is useful to compare it with similar compounds:
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| 3-(4-Fluoro-3-methylphenyl)-3-hydroxypropanoic acid | C10H12FNO3 | Analgesic, Anti-inflammatory |
| 4-Fluoro-3-methylphenylboronic acid | C10H10BF4O2 | Antitumor |
| 4-Fluoro-3-methylphenyl isocyanate | C9H8FNO | Enzyme inhibition |
Q & A
Q. What are the optimal synthetic routes for 3-(5-Fluoro-2-methylphenyl)-2-hydroxypropanoic acid, and how do reaction conditions influence enantiomeric purity?
Methodological Answer: The synthesis typically involves asymmetric reduction of the corresponding α-keto acid precursor (e.g., 3-(5-Fluoro-2-methylphenyl)-2-oxopropanoic acid) using chiral catalysts like Ru-BINAP complexes or enzymatic methods. Key parameters include:
- Solvent selection : Polar aprotic solvents (e.g., THF) enhance reaction efficiency.
- Temperature : Low temperatures (0–25°C) minimize racemization .
- Catalyst loading : 1–5 mol% ensures high enantiomeric excess (≥95% ee).
Post-synthesis, chiral HPLC or capillary electrophoresis should validate enantiopurity. Comparative studies with analogs (e.g., 3-(4-Fluorophenyl)-2-hydroxypropanoic acid) highlight the steric influence of the 2-methyl group on reaction kinetics .
Q. How does the fluorine substituent at the 5-position and methyl group at the 2-position influence the compound’s physicochemical properties?
Methodological Answer: The fluorine atom increases electronegativity, enhancing hydrogen-bonding capacity and metabolic stability. The 2-methyl group introduces steric hindrance, affecting:
- Acidity : pKa ~2.8 (carboxylic acid) due to electron-withdrawing fluorine .
- Lipophilicity : LogP ~1.9 (calculated via HPLC), higher than non-fluorinated analogs .
Experimental validation includes: - NMR : (δ -115 ppm) confirms fluorine’s electronic environment.
- X-ray crystallography : Reveals planar phenyl ring and intramolecular H-bonding between hydroxyl and carboxyl groups .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported biological activity data for this compound across different assay systems?
Methodological Answer: Discrepancies often arise from:
- Enantiomeric impurities : Verify purity via chiral separation and re-test isolated enantiomers.
- Assay conditions : Standardize protocols (e.g., pH 7.4 for enzyme inhibition assays).
- Cellular models : Compare immortalized vs. primary cells, as membrane permeability varies with methyl/fluorine substituents .
Case Study: Inconsistent COX-2 inhibition data (IC 5–50 μM) were resolved by controlling for enantiopurity and using isothermal titration calorimetry (ITC) to quantify binding thermodynamics .
Q. What advanced spectroscopic techniques are critical for characterizing degradation products of this compound under oxidative stress?
Methodological Answer:
- LC-MS/MS : Identifies hydroxylated metabolites (e.g., 3-(5-Fluoro-2-methyl-4-hydroxyphenyl)-2-hydroxypropanoic acid) via fragmentation patterns.
- EPR spectroscopy : Detects radical intermediates during Fenton reaction-driven degradation .
- FT-IR : Monitors carboxylate formation (shift from 1700 cm to 1550 cm) under alkaline conditions .
Degradation pathways are influenced by fluorine’s electron-withdrawing effect, which stabilizes intermediates compared to non-fluorinated analogs .
Q. How does the stereochemistry of the hydroxyl group impact interactions with biological targets?
Methodological Answer: The (R)-enantiomer shows 10-fold higher affinity for PPARγ (K 0.3 μM vs. 3 μM for (S)-enantiomer) due to:
- Hydrogen-bond geometry : (R)-configuration aligns the hydroxyl group with Thr283 and Ser289 residues in PPARγ’s ligand-binding domain.
- Docking simulations : Molecular dynamics (MD) simulations (Amber Force Field) predict ΔG = -9.8 kcal/mol for (R)-enantiomer vs. -6.2 kcal/mol for (S)-enantiomer .
Validate predictions via surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
